Cas no 406212-47-3 (CARBAMIC ACID, (3-FORMYLCYCLOHEXYL)METHYL-, 1,1-DIMETHYLETHYL ESTER)

• Product Name: CARBAMIC ACID, (3-FORMYLCYCLOHEXYL)METHYL-, 1,1-DIMETHYLETHYL ESTER
• CAS No: 406212-47-3
• MF: C₁₃H₂₃NO₃
• MW: 241.326624155045
• CID: 3405120
• PubChem ID: 23590653
• Update Time: 2025-04-21

CARBAMIC ACID, (3-FORMYLCYCLOHEXYL)METHYL-, 1,1-DIMETHYLETHYL ESTER Chemical and Physical Properties

Names and Identifiers

• CARBAMIC ACID, (3-FORMYLCYCLOHEXYL)METHYL-, 1,1-DIMETHYLETHYL ESTER
• tert-butyl 3-formylcyclohexyl(methyl)carbamate
• DB-418984
• 406212-47-3
• tert-butyl (3-formylcyclohexyl)(methyl)carbamate
• JAXGMBUVQWCKRW-UHFFFAOYSA-N
• SCHEMBL4938252

• Inchi： 1S/C13H23NO3/c1-13(2,3)17-12(16)14(4)11-7-5-6-10(8-11)9-15/h9-11H,5-8H2,1-4H3
• InChI Key： JAXGMBUVQWCKRW-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N(C)C1CCCC(C=O)C1)=O

Computed Properties

• Exact Mass: 241.16779360Da
• Monoisotopic Mass: 241.16779360Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 46.6Ų